Cas no 57009-73-1 (1,3-Dithiane, 2-(2-naphthalenyl)-)

• Product Name: 1,3-Dithiane, 2-(2-naphthalenyl)-
• CAS No: 57009-73-1
• MF: C₁₄H₁₄S₂
• MW: 246.390961170197
• CID: 346938
• PubChem ID: 13449802
• Update Time: 2025-04-19

1,3-Dithiane, 2-(2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dithiane, 2-(2-naphthalenyl)-
• 2-naphthalen-2-yl-1,3-dithiane
• CHEMBL73916
• DTXSID70541152
• KDQWHJYSSCTXLG-UHFFFAOYSA-N
• 2-beta-naphthyl-1,3-dithiane
• 57009-73-1
• SCHEMBL9270773
• 2-(Naphthalen-2-yl)-1,3-dithiane

• Inchi： 1S/C14H14S2/c1-2-5-12-10-13(7-6-11(12)4-1)14-15-8-3-9-16-14/h1-2,4-7,10,14H,3,8-9H2
• InChI Key： KDQWHJYSSCTXLG-UHFFFAOYSA-N
• SMILES： S1CCCSC1C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 246.05382
• Monoisotopic Mass: 246.05369279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0